Cas no 1005272-88-7 (5-benzyl-3-[4-(difluoromethoxy)phenyl]-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione)

• Product Name: 5-benzyl-3-[4-(difluoromethoxy)phenyl]-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• CAS No: 1005272-88-7
• MF: C₂₅H₂₀F₂N₂O₄
• MW: 450.434113502502
• CID: 5811538
• PubChem ID: 2946159
• Update Time: 2025-06-03

5-benzyl-3-[4-(difluoromethoxy)phenyl]-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-benzyl-3-[4-(difluoromethoxy)phenyl]-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• 5-benzyl-3-(4-(difluoromethoxy)phenyl)-2-phenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione
• 1005272-88-7
• 5-benzyl-3-[4-(difluoromethoxy)phenyl]-2-phenyl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• AKOS002312162
• F1457-0016
• AKOS016317924

• Inchi： 1S/C25H20F2N2O4/c26-25(27)32-19-13-11-17(12-14-19)21-20-22(33-29(21)18-9-5-2-6-10-18)24(31)28(23(20)30)15-16-7-3-1-4-8-16/h1-14,20-22,25H,15H2
• InChI Key： WJIBTSVQFRQWPY-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C2C(N(CC3C=CC=CC=3)C(C2ON1C1C=CC=CC=1)=O)=O)F

Computed Properties

• Exact Mass: 450.13911345g/mol
• Monoisotopic Mass: 450.13911345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Isoxazolidines Phenylisoxazolidines

Additional information on 5-benzyl-3-[4-(difluoromethoxy)phenyl]-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione

Comprehensive Analysis of 5-benzyl-3-[4-(difluoromethoxy)phenyl]-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS 1005272-88-7)

The compound 5-benzyl-3-[4-(difluoromethoxy)phenyl]-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS 1005272-88-7) is a highly specialized heterocyclic molecule with a unique structural framework. Its complex name reflects the intricate arrangement of benzyl, difluoromethoxy, and phenyl groups, which contribute to its potential applications in pharmaceutical research and material science. This article delves into its properties, synthesis, and relevance in contemporary scientific discussions, addressing common queries such as "What is the role of difluoromethoxy groups in drug design?" and "How do hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole derivatives function?".

From a structural perspective, the hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole core is a fused bicyclic system that offers rigidity and stereochemical diversity, making it a valuable scaffold in medicinal chemistry. The presence of the difluoromethoxy moiety enhances metabolic stability and bioavailability, a feature increasingly sought after in modern drug discovery. Researchers often explore compounds like CAS 1005272-88-7 for their potential as enzyme inhibitors or receptor modulators, particularly in targeting neurological and inflammatory pathways.

Recent trends in organic synthesis highlight the growing demand for fluorinated compounds due to their unique physicochemical properties. The difluoromethoxy group in this molecule aligns with this trend, as it can influence lipophilicity and electronic effects. Questions such as "Why are fluorinated compounds important in pharmaceuticals?" are frequently raised in academic and industrial forums. This compound's synthesis typically involves multi-step reactions, including cyclization and functional group transformations, which are topics of interest for chemists optimizing green chemistry protocols.

In the context of AI-driven drug discovery, molecules like 5-benzyl-3-[4-(difluoromethoxy)phenyl]-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione are often screened virtually for binding affinities. Computational tools predict interactions with biological targets, reducing experimental costs. This aligns with searches like "How is machine learning used in compound screening?"—a hot topic in 2024. The compound’s benzyl and phenyl substituents further enable π-π stacking interactions, a critical factor in molecular recognition.

Beyond pharmaceuticals, this compound’s derivatives may find applications in advanced materials. Its rigid core and functional groups could contribute to the development of organic semiconductors or liquid crystals. Searches for "heterocyclic compounds in material science" often lead to discussions about such innovative uses. Environmental considerations also play a role; researchers evaluate the biodegradability and toxicity of fluorinated compounds, addressing concerns like "Are fluorinated molecules environmentally sustainable?".

In summary, CAS 1005272-88-7 represents a fascinating intersection of chemistry, biology, and technology. Its structural complexity and functional versatility make it a subject of ongoing research, particularly in addressing challenges like drug resistance and material durability. As scientific inquiries evolve, this compound will likely remain a key player in answering questions about molecular design and application.